Cas no 1480686-41-6 (3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride)

• Product Name: 3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride
• CAS No: 1480686-41-6
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 6430938
• PubChem ID: 65012934
• Update Time: 2025-10-28

3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride
• 3-methyl-2-[(3-methylbutoxy)methyl]butane-1-sulfonyl chloride
• EN300-1145051
• 1480686-41-6
• AKOS014344982

• Inchi： 1S/C11H23ClO3S/c1-9(2)5-6-15-7-11(10(3)4)8-16(12,13)14/h9-11H,5-8H2,1-4H3
• InChI Key： CWLUWTGUMKDPQV-UHFFFAOYSA-N
• SMILES： ClS(CC(COCCC(C)C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.1056435g/mol
• Monoisotopic Mass: 270.1056435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride

Comprehensive Overview of 3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride (CAS No. 1480686-41-6)

3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride (CAS No. 1480686-41-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique branched alkoxy and sulfonyl chloride functional groups, has garnered attention for its role in facilitating nucleophilic substitution reactions. Its molecular structure, featuring a 3-methylbutoxy side chain, enhances solubility in non-polar solvents, making it a versatile reagent for researchers exploring covalent bonding strategies.

In recent years, the demand for high-purity sulfonyl chlorides like 3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride has surged due to their utility in peptide synthesis and polymer modification. A trending topic in scientific forums revolves around its potential in green chemistry, where researchers seek low-toxicity alternatives for traditional reagents. This aligns with the broader industry shift toward sustainable chemical processes, a frequently searched term in AI-driven literature reviews.

The compound’s CAS No. 1480686-41-6 is often cross-referenced in patent databases for innovations in material science. For instance, its application in surface functionalization of nanoparticles has been explored to improve biocompatibility—a hot topic in nanomedicine. Users searching for "sulfonyl chloride applications in drug delivery" will find this compound relevant due to its ability to form stable sulfonamide linkages, critical for targeted therapy designs.

From a synthetic perspective, 3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride offers advantages in regioselective reactions. Its steric hindrance from the 3-methylbutyl group minimizes unwanted side reactions, a feature highlighted in organic chemistry discussions. Laboratories focusing on asymmetric synthesis frequently inquire about its use in chiral auxiliary frameworks, reflecting its niche yet growing importance.

Storage and handling protocols for this compound emphasize anhydrous conditions, as its sulfonyl chloride moiety is sensitive to hydrolysis. This detail is crucial for users searching for "stable sulfonyl chloride derivatives" or "moisture-sensitive reagent storage". Notably, its stability under inert atmospheres makes it a preferred choice for high-throughput screening in combinatorial chemistry.

In summary, 3-methyl-2-(3-methylbutoxy)methylbutane-1-sulfonyl chloride (CAS No. 1480686-41-6) bridges gaps between traditional organic synthesis and cutting-edge applications. Its relevance to bioconjugation, catalysis, and materials engineering ensures its continued prominence in both academic and industrial research. As AI-assisted drug discovery accelerates, compounds like this will remain pivotal in developing next-generation therapeutics and smart materials.